N-[4-(benzoylamino)phenyl]nicotinamide

• Molecular Formula: C19H15N3O2
• Molecular Weight: 317.3 g/mol
• IUPAC Name: N-(4-benzamidophenyl)pyridine-3-carboxamide
• InChI: InChI=1S/C19H15N3O2/c23-18(14-5-2-1-3-6-14)21-16-8-10-17(11-9-16)22-19(24)15-7-4-12-20-13-15/h1-13H,(H,21,23)(H,22,24)
• InChI Key: KGWLVGPROAARKE-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CN=CC=C3
• solubility: 0.8 [ug/mL]

Description

N-[4-(benzoylamino)phenyl]nicotinamide, also known as BAPNA, is a chemical compound that has gained significant attention in scientific research due to its unique properties. BAPNA is a derivative of nicotinamide, which is an essential nutrient for the human body. The compound has been widely used in biochemical and physiological studies, particularly in the field of enzymology.

Mechanism of Action

N-[4-(benzoylamino)phenyl]nicotinamide is a substrate for esterases and proteases, which cleave the amide bond between the benzoyl and nicotinamide groups. The reaction results in the formation of 4-aminobenzoic acid and nicotinamide. The rate of the reaction is proportional to the enzyme activity and can be measured spectrophotometrically.
Biochemical and Physiological Effects:
N-[4-(benzoylamino)phenyl]nicotinamide has been shown to have minimal biochemical and physiological effects on living organisms. The compound is not toxic and does not interfere with normal cellular processes. However, high concentrations of N-[4-(benzoylamino)phenyl]nicotinamide can inhibit enzyme activity and may affect experimental results.

Advantages and Limitations for Lab Experiments

N-[4-(benzoylamino)phenyl]nicotinamide has several advantages for use in lab experiments. The compound is readily available, inexpensive, and easy to handle. N-[4-(benzoylamino)phenyl]nicotinamide is also highly specific for esterases and proteases, making it an ideal substrate for enzyme assays. However, N-[4-(benzoylamino)phenyl]nicotinamide has some limitations, including its low solubility in aqueous solutions and susceptibility to hydrolysis.

Future Directions

There are several potential future directions for research involving N-[4-(benzoylamino)phenyl]nicotinamide. One area of interest is the development of new diagnostic assays for diseases using N-[4-(benzoylamino)phenyl]nicotinamide as a substrate. Another area of focus is the discovery of new enzymes that can cleave N-[4-(benzoylamino)phenyl]nicotinamide, which could lead to the development of new drugs and therapies. Additionally, the use of N-[4-(benzoylamino)phenyl]nicotinamide in drug discovery and development is an area that has significant potential for future research.

Synthesis Methods

N-[4-(benzoylamino)phenyl]nicotinamide can be synthesized through a simple reaction between 4-aminobenzoyl chloride and nicotinamide. The reaction is typically carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is a white crystalline powder that is highly soluble in organic solvents.

Scientific Research Applications

N-[4-(benzoylamino)phenyl]nicotinamide has been extensively used in scientific research as a substrate for various enzymes, particularly esterases and proteases. The compound is commonly used in enzyme assays to measure enzyme activity and to screen potential inhibitors. N-[4-(benzoylamino)phenyl]nicotinamide has also been used in the development of diagnostic kits for various diseases, including hepatitis and HIV.